Cas no 887591-58-4 (3-(5-amino-1,2-oxazol-3-yl)phenol)

• Product Name: 3-(5-amino-1,2-oxazol-3-yl)phenol
• CAS No: 887591-58-4
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 713662
• PubChem ID: 53425297
• Update Time: 2025-04-19

3-(5-amino-1,2-oxazol-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(5-Aminoisoxazol-3-yl)phenol
• 3-(5-Amino-1,2-oxazol-3-yl)phenol
• 3-(5-Amino-isoxazol-3-yl)-phenol
• Phenol,3-(5-amino-3-isoxazolyl)-
• 887591-58-4
• AKOS006287368
• EN300-1854469
• DTXSID40698844
• CS-0269196
• E82609
• BS-52054
• 3-(5-amino-1,2-oxazol-3-yl)phenol

• MDL： MFCD07787063
• Inchi： 1S/C9H8N2O2/c10-9-5-8(11-13-9)6-2-1-3-7(12)4-6/h1-5,12H,10H2
• InChI Key： ZDTNUIUFIFCZOA-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC=C(C=2)O)=N1)N

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 1.3
• Topological Polar Surface Area: 72.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids